Cas no 16759-50-5 (1H-1,2,4-Triazole, 3,5-dimethyl-1-(4-nitrophenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3,5-dimethyl-1-(4-nitrophenyl)-
• CAS No: 16759-50-5
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 1355609
• PubChem ID: 15394915
• Update Time: 2025-04-20

1H-1,2,4-Triazole, 3,5-dimethyl-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3,5-dimethyl-1-(4-nitrophenyl)-
• 3,5-dimethyl-1-(4-nitrophenyl)-1,2,4-triazole
• 3,5-Dimethyl-1-(4-nitrophenyl)-1H-1,2,4-triazole
• SCHEMBL6320995
• DTXSID10572344
• 16759-50-5
• DB-410456

• Inchi： 1S/C10H10N4O2/c1-7-11-8(2)13(12-7)9-3-5-10(6-4-9)14(15)16/h3-6H,1-2H3
• InChI Key： GTBCASVNFPTKDY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C(C)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 218.0805
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 73.85